Cas no 1060286-77-2 (N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide)
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide
- N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]-3-(4-methoxyphenyl)propanamide
- F5097-1347
- VU0635362-1
- 1060286-77-2
- N-(4-(2-((2-methoxyethyl)amino)-2-oxoethyl)phenyl)-3-(4-methoxyphenyl)propanamide
- AKOS024497836
-
- Inchi: 1S/C21H26N2O4/c1-26-14-13-22-21(25)15-17-3-8-18(9-4-17)23-20(24)12-7-16-5-10-19(27-2)11-6-16/h3-6,8-11H,7,12-15H2,1-2H3,(H,22,25)(H,23,24)
- InChI Key: MBWKQHZSYSDCON-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(CC(NCCOC)=O)C=C1)(=O)CCC1=CC=C(OC)C=C1
Computed Properties
- Exact Mass: 370.18925731g/mol
- Monoisotopic Mass: 370.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 27
- Rotatable Bond Count: 10
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 76.7Ų
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5097-1347-2μmol |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1347-5μmol |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1347-10μmol |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1347-20μmol |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1347-1mg |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1347-2mg |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1347-3mg |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1347-4mg |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1347-5mg |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5097-1347-10mg |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide |
1060286-77-2 | 10mg |
$79.0 | 2023-09-10 |
N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide Related Literature
-
Martin R. Ward,Gary W. Copeland,Andrew J. Alexander Chem. Commun., 2010,46, 7634-7636
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide
N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide: A Comprehensive Overview
N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide is a complex organic compound with the CAS registry number 1060286-77-2. This compound belongs to the class of amides, specifically featuring a propanamide backbone with substituted phenyl groups. The molecule's structure is characterized by two aromatic rings, one of which is substituted with a methoxy group at the para position, while the other bears a [(2-methoxyethyl)carbamoyl]methyl group. This unique combination of functional groups makes it a promising candidate for various applications in the fields of pharmacology, materials science, and organic synthesis.
Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetic properties of compounds like N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide with unprecedented accuracy. Studies have shown that the presence of methoxy groups at the para positions of both aromatic rings significantly enhances the compound's solubility in organic solvents, which is a critical factor for its potential use in drug delivery systems. Furthermore, the amide linkage in the molecule contributes to its stability under physiological conditions, making it a viable option for therapeutic applications.
The synthesis of N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide involves a multi-step process that typically begins with the preparation of intermediate compounds such as 3-(4-methoxyphenyl)propionic acid and 4-[(2-methoxyethyl)carbamoylmethyl]aniline. These intermediates are then subjected to amide bond formation under controlled conditions to yield the final product. The reaction conditions, including temperature, pH, and catalyst selection, play a crucial role in ensuring high yields and purity of the compound.
One of the most intriguing aspects of this compound is its potential as a neuroprotective agent. Preclinical studies have demonstrated that N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide exhibits significant antioxidant activity, which could be harnessed to mitigate oxidative stress-induced neuronal damage. Additionally, its ability to cross the blood-brain barrier suggests that it may serve as a novel therapeutic for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
In terms of material science applications, this compound has shown promise as a precursor for synthesizing advanced polymers and coatings with tailored properties. The amide functionality can be exploited for polymerization reactions, leading to materials with enhanced mechanical strength and thermal stability. Moreover, its aromatic moieties contribute to UV resistance, making it suitable for applications in optoelectronics and advanced composites.
From an environmental perspective, researchers have investigated the biodegradability of N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide under various conditions. Initial findings indicate that while the compound is resistant to microbial degradation due to its complex structure, it can be effectively recycled or repurposed through chemical processes, minimizing its environmental footprint.
In conclusion, N-(4-{[(2-Methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide (CAS No: 1060286-77-2) is a versatile compound with multifaceted applications across diverse scientific domains. Its unique chemical structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable asset in both academic research and industrial development.
1060286-77-2 (N-(4-{[(2-methoxyethyl)carbamoyl]methyl}phenyl)-3-(4-methoxyphenyl)propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)